Cas no 20129-11-7 (1-Bromo-2,4,5-trimethoxybenzene)

1-Bromo-2,4,5-trimethoxybenzene structure
20129-11-7 structure
Product Name:1-Bromo-2,4,5-trimethoxybenzene
CAS No:20129-11-7
MF:C9H11BrO3
MW:247.085842370987
MDL:MFCD00094684
CID:291153
PubChem ID:354333522
Update Time:2025-04-19

1-Bromo-2,4,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2,4,5-trimethoxybenzene
    • 5-Bromo-1,2,4-Trimethoxybenzene
    • Benzene,1-bromo-2,4,5-trimethoxy-
    • 1-Brom-2,4,5-trimethoxy-benzol
    • 1-bromo-2,4,5-trimethoxy-benzene
    • 2,4,5-trimethoxybromobenzene
    • 5-Brom-oxyhydrochinon-trimethylaether
    • NSC 143548
    • 1-brom-2,4,5-trimethoxybenzol
    • NSC143548
    • Maybridge1_004249
    • HMS553J05
    • 1,2,4-Trimethoxy-5-bromobenzene
    • 1-bromo-2,4,5-trime-thoxybenzene
    • 0326AB
    • FCH1330053
    • AK102559
    • TL8001658
    • AX8234098
    • ST24037829
    • MFCD00094684
    • SR-01000641142-1
    • AKOS016004909
    • Benzene, 1-bromo-2,4,5-trimethoxy-
    • SCHEMBL580565
    • 20129-11-7
    • NSC-143548
    • AS-61789
    • I11208
    • B4721
    • 1-bromo-2, 4, 5-trimethoxybenzene
    • DTXSID90301452
    • CCG-51868
    • FT-0770096
    • CS-0191540
    • DA-17582
    • MDL： MFCD00094684
    • Inchi： 1S/C9H11BrO3/c1-11-7-5-9(13-3)8(12-2)4-6(7)10/h4-5H,1-3H3
    • InChI Key： SFEPXIIFUHNCDO-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=C(C=C1OC)OC)OC

Computed Properties

  • Exact Mass: 245.98900
  • Monoisotopic Mass: 245.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.391±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 53.0 to 57.0 deg-C
  • Boiling Point: 263°C(lit.)
  • Flash Point: 113.4±24.4 ºC,
  • Solubility: Very slightly soluble (0.86 g/l) (25 º C),
  • PSA: 27.69000
  • LogP: 2.47490
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-2,4,5-trimethoxybenzene Security Information

1-Bromo-2,4,5-trimethoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-2,4,5-trimethoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087799-5g
1-Bromo-2,4,5-trimethoxybenzene
 20129-11-7 95%
5g
 $690.15 2023-09-02
Fluorochem
227570-1g
1-Bromo-2,4,5-trimethoxybenzene
 20129-11-7 95%
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abcr
AB460415-200 mg
1-Bromo-2,4,5-trimethoxybenzene; .
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abcr
AB460415-1 g
1-Bromo-2,4,5-trimethoxybenzene; .
 20129-11-7
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4721-200mg
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 20129-11-7 98.0%(GC)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4721-1g
1-Bromo-2,4,5-trimethoxybenzene
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1g
 ￥1795.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4721-200MG
1-Bromo-2,4,5-trimethoxybenzene
 20129-11-7 >98.0%(GC)
200mg
 ¥440.00 2023-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4721-1G
1-Bromo-2,4,5-trimethoxybenzene
 20129-11-7 >98.0%(GC)
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 ¥1620.00 2023-06-14
eNovation Chemicals LLC
D408761-1g
1-bromo-2,4,5-trimethoxybenzene
 20129-11-7 95%
1g
 $225 2024-05-24

1-Bromo-2,4,5-trimethoxybenzene Production Method

1-Bromo-2,4,5-trimethoxybenzene Related Literature

  • 1. Convenient syntheses of the naturally occurring benzo[b]xanthen-12-one bikaverin. X-Ray crystallographic confirmation of the product regiochemistry
    Charles B. de Koning,Robin G. F. Giles,Lutz M. Engelhardt,Allan H. Whitet J. Chem. Soc. Perkin Trans. 1 1988 3209

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